3-Methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
Overview
Description
“3-Methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-amine” is a chemical compound that is synthesized chemoselectively from 3-formyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid . The compound was characterized by IR, 1H NMR, 13C NMR, and LCMS .
Synthesis Analysis
The synthesis of “3-Methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine” is reported from 3-formyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid via chemoselective reduction using Et3SiH/I2 as a reducing agent . The transformation of the formyl group into a methyl group was clearly established on the basis of IR, 1H, 13C NMR, and mass spectral data .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the IUPAC name (2-amino-4,5,6,7-tetrahydro-1-benzothien-3-yl) (3-methylphenyl)methanone . The InChI code for the compound is 1S/C16H17NOS/c1-10-5-4-6-11(9-10)15(18)14-12-7-2-3-8-13(12)19-16(14)17/h4-6,9H,2-3,7-8,17H2,1H3 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “this compound” include the reductive halogenations of carbonyl compounds promoted by silicon hydride under the influence of trimethyl or tetramethyl silyl-based reagents . The reduction of alcohols and aromatic ketones to their corresponding hydrocarbons were carried out using triethylsilane and an acid or Lewis acid catalyst .Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 271.38 . The compound is a powder and should be stored at room temperature . The melting point is between 163-165 degrees Celsius .Scientific Research Applications
Synthesis and Characterization
Synthesis Techniques : 3-Methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid, a related compound, was synthesized using Et3SiH/I2 as a reducing agent. The compound was characterized by various spectroscopic methods (Jayaraman, Sridharan, & Nagappan, 2010).
Crystal Structure Analysis : The crystal structure of methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate was explored, showing a thiophene ring substituted with a 2-amino group and a 3-methyl ester group (Vasu et al., 2004).
Chemical Reactivity and Modifications
Reactivity with Amines : Ethyl 2-[2-oxo-5-phenylfuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene- 3-carboxylate reacts with primary amines, forming various carboxylates, as confirmed by X-ray analysis (Shipilovskikh, Shipilovskikh, & Rubtsov, 2014).
Derivative Synthesis for Antimicrobial Activity : Schiff bases derived from ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate were synthesized and screened for antibacterial and antifungal activities. Some compounds exhibited promising biological activity (Narayana et al., 2006).
Biological Activity and Potential Therapeutic Applications
Antimicrobial and Antifungal Properties : Two biologically active thiophene-3-carboxamide derivatives were identified, showing antibacterial and antifungal activities. Their molecular structure was detailed, highlighting significant intermolecular interactions (Vasu et al., 2005).
Antitumor Potential : Novel antitumor 2-(4-amino-3-methylphenyl)benzothiazoles were studied, and amino acid prodrugs of these compounds demonstrated selective antitumor properties, with potential for clinical evaluation (Bradshaw et al., 2002).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H317, H319, H335, H412 . Precautionary statements include P261, P264, P270, P271, P272, P273, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P333+P313, P337+P313, P362, P363, P403+P233, P405, P501 .
properties
IUPAC Name |
3-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NS/c1-6-7-4-2-3-5-8(7)11-9(6)10/h2-5,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VKSSAYDRUIZCST-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=C1CCCC2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501211061 |
Source
|
| Record name | Benzo[b]thiophen-2-amine, 4,5,6,7-tetrahydro-3-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501211061 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1354952-57-0 |
Source
|
| Record name | Benzo[b]thiophen-2-amine, 4,5,6,7-tetrahydro-3-methyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1354952-57-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzo[b]thiophen-2-amine, 4,5,6,7-tetrahydro-3-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501211061 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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